Cas no 1862627-86-8 (4-Piperidinol, 4-[1-(aminomethyl)cyclopropyl]-3-methyl-)

• Product Name: 4-Piperidinol, 4-[1-(aminomethyl)cyclopropyl]-3-methyl-
• CAS No: 1862627-86-8
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5275198
• Update Time: 2025-07-20

4-Piperidinol, 4-[1-(aminomethyl)cyclopropyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-[1-(aminomethyl)cyclopropyl]-3-methyl-

• Inchi： 1S/C10H20N2O/c1-8-6-12-5-4-10(8,13)9(7-11)2-3-9/h8,12-13H,2-7,11H2,1H3
• InChI Key： DMNWVMFOJATZEK-UHFFFAOYSA-N
• SMILES： N1CCC(C2(CN)CC2)(O)C(C)C1

Additional information on 4-Piperidinol, 4-[1-(aminomethyl)cyclopropyl]-3-methyl-

Professional Introduction to 4-Piperidinol, 4-[1-(aminomethyl)cyclopropyl]-3-methyl- (CAS No. 1862627-86-8)

4-Piperidinol, 4-[1-(aminomethyl)cyclopropyl]-3-methyl- (CAS No. 1862627-86-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. The presence of both piperidine and cyclopropyl moieties in its molecular framework contributes to its distinct reactivity and potential biological activity.

The molecular structure of 4-Piperidinol, 4-[1-(aminomethyl)cyclopropyl]-3-methyl- is intricately designed, featuring a piperidine ring substituted with a 1-(aminomethyl)cyclopropyl group and a 3-methyl group. This arrangement not only imparts specific steric and electronic properties but also opens up possibilities for diverse chemical modifications and functionalizations. Such structural features are often exploited in the design of novel bioactive molecules, particularly in the quest to develop drugs with enhanced efficacy and reduced side effects.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing piperidine moieties. Piperidine derivatives are well-known for their role in medicinal chemistry due to their ability to modulate various biological targets. The compound in question, 4-Piperidinol, 4-[1-(aminomethyl)cyclopropyl]-3-methyl-, represents an advanced scaffold that combines the advantageous properties of piperidine with additional functional groups to enhance its pharmacological profile.

The 1-(aminomethyl)cyclopropyl substituent is particularly noteworthy as it introduces a reactive amine group that can participate in various chemical reactions, such as coupling reactions with carboxylic acids or activation with reagents like carbodiimides. This feature makes the compound a versatile building block for synthesizing more complex molecules. Additionally, the 3-methyl group contributes to the overall steric environment of the molecule, influencing its solubility, metabolic stability, and interaction with biological targets.

One of the most exciting aspects of this compound is its potential application in the development of new therapeutic agents. Current research in medicinal chemistry increasingly focuses on identifying and designing molecules that can interact selectively with specific biological targets. The unique structural features of 4-Piperidinol, 4-[1-(aminomethyl)cyclopropyl]-3-methyl-, including its piperidine core and cyclopropyl substituent, suggest that it may have applications in treating a variety of diseases.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery. The cyclopropyl group is known to enhance binding affinity and metabolic stability, making it a valuable feature in medicinal chemistry. When combined with a piperidine ring, as seen in this compound, it creates a highly promising scaffold for developing novel drugs. The amine functionality further extends the possibilities for chemical modifications, allowing for the creation of derivatives with tailored pharmacological properties.

The pharmaceutical industry has been actively exploring novel scaffolds that can lead to breakthroughs in drug development. Compounds like 4-Piperidinol, 4-[1-(aminomethyl)cyclopropyl]-3-methyl-, which combine multiple pharmacophoric elements into a single molecule, are particularly attractive due to their potential to offer multiple mechanisms of action or enhanced binding properties. This approach aligns well with the current trend towards personalized medicine and targeted therapy.

In conclusion, 4-Piperidinol, 4-[1-(aminomethyl)cyclopropyl]-3-methyl- (CAS No. 1862627-86-8) is a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique molecular structure, featuring both piperidine and cyclopropyl moieties along with an amine group, makes it a versatile scaffold for designing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutic agents.